Cas no 2758004-48-5 (3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-6-amine dihydrochloride)

• Product Name: 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-6-amine dihydrochloride
• CAS No: 2758004-48-5
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• CID: 5804893
• PubChem ID: 165758781
• Update Time: 2025-05-20

3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-6-amine dihydrochloride
• EN300-37337726
• 2758004-48-5

• Inchi： 1S/C8H13N3.2ClH/c1-6-10-4-8-3-2-7(9)5-11(6)8;;/h4,7H,2-3,5,9H2,1H3;2*1H
• InChI Key： XKUSCNSKQZBVPS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C(C)=NC=C1CCC(C2)N

Computed Properties

• Exact Mass: 223.0643029g/mol
• Monoisotopic Mass: 223.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-6-amine dihydrochloride

3-Methyl-5H,6H,7H,8H-Imidazo[1,5-a]Pyridin-6-Amine Dihydrochloride: A Comprehensive Overview

The compound 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-6-amine dihydrochloride (CAS No. 2758004-48-5) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and versatile reactivity. The imidazo[1,5-a]pyridine framework is particularly interesting due to its aromaticity and ability to participate in a wide range of chemical reactions.

Recent studies have highlighted the importance of 3-methyl substitution in modulating the electronic properties of the imidazo[1,5-a]pyridine ring system. This substitution pattern not only enhances the stability of the molecule but also introduces new reactivity pathways. For instance, researchers have demonstrated that the methyl group at the 3-position can act as an electron-donating group, influencing the overall electron distribution within the aromatic system. This makes 3-methyl-imidazo[1,5-a]pyridin-6-amine dihydrochloride a valuable precursor in the synthesis of more complex heterocyclic compounds.

The dihydrochloride form of this compound is particularly advantageous for pharmaceutical applications. The presence of two hydrochloric acid molecules ensures that the compound is water-soluble and can be easily formulated into various drug delivery systems. Recent advancements in medicinal chemistry have leveraged this property to develop novel drug candidates with improved bioavailability and therapeutic efficacy.

One of the most promising areas of research involving 3-methyl-imidazo[1,5-a]pyridin-6-amine dihydrochloride is its application in anti-cancer drug development. Scientists have discovered that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selective activity is attributed to its ability to inhibit key enzymes involved in tumor progression and metastasis.

Moreover, the imidazo[1,5-a]pyridine core has been identified as a potential scaffold for designing metalloenzyme inhibitors. By incorporating functional groups such as amines or hydroxyl groups at specific positions on the ring system, researchers can tailor the molecule to bind with high affinity to metalloenzymes like matrix metalloproteinases (MMPs). These enzymes are implicated in numerous pathological conditions, including arthritis and cancer metastasis.

Another exciting development involves the use of 3-methyl-imidazo[1,5-a]pyridin-6-amine dihydrochloride in organic electronics. The aromaticity and conjugation within the molecule make it an excellent candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have shown that by modifying the substituents on the imidazo[1,5-a]pyridine ring system, it is possible to tune both the electronic and optical properties of these materials.

In terms of synthesis, several efficient methods have been developed to prepare 3-methyl-imidazo[1,5-a]pyridin-6-amine dihydrochloride on a large scale. These methods typically involve multi-component reactions or microwave-assisted synthesis techniques to ensure high yields and purity. The ability to synthesize this compound cost-effectively has further enhanced its appeal for both academic research and industrial applications.

Looking ahead, ongoing research aims to explore the potential of 3-methyl-imidazo[1,a]-pyridin-6-aminedihydrochloride as a building block for more complex molecular architectures. By incorporating additional functional groups or linking it with other heterocycles, scientists hope to create molecules with even greater complexity and functionality.

In conclusion,3-methyl-imidazo[1,a]-pyridin-6-aminedihydrochloride(CAS No. 275800448) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structural features combined with its diverse reactivity make it an invaluable tool for researchers in fields ranging from medicinal chemistry to materials science.